Cas no 808120-05-0 (1H-ISOINDOLE-1,3(2H)-DIONE, 5-(CYCLOHEXYLTHIO)-)

• Product name: 1H-ISOINDOLE-1,3(2H)-DIONE, 5-(CYCLOHEXYLTHIO)-
• CAS No: 808120-05-0
• MF: C₁₄H₁₅NO₂S
• MW: 261.33940243721
• CID: 3229899
• PubChem ID: 66712998

1H-ISOINDOLE-1,3(2H)-DIONE, 5-(CYCLOHEXYLTHIO)- Chemical and Physical Properties

Names and Identifiers

• 1H-ISOINDOLE-1,3(2H)-DIONE, 5-(CYCLOHEXYLTHIO)-
• LKPIFWUZZXRCDC-UHFFFAOYSA-N
• SCHEMBL523108
• BDBM50393875
• 5-cyclohexylsulfanyl-isoindole-1,3-dione
• 5-(Cyclohexylsulfanyl)Phthalimide
• 808120-05-0
• CHEMBL2158250
• DB-095052
• cyclohexylthiophtalimide

• Inchi： InChI=1S/C14H15NO2S/c16-13-11-7-6-10(8-12(11)14(17)15-13)18-9-4-2-1-3-5-9/h6-9H,1-5H2,(H,15,16,17)
• InChI Key： LKPIFWUZZXRCDC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 261.08234989Da
• Monoisotopic Mass: 261.08234989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.5Ų